![molecular formula C11H9ClN2OS2 B2777497 2-((4-chlorophenyl)thio)-N-(thiazol-2-yl)acetamide CAS No. 403836-00-0](/img/structure/B2777497.png)
2-((4-chlorophenyl)thio)-N-(thiazol-2-yl)acetamide
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Overview
Description
“2-((4-chlorophenyl)thio)-N-(thiazol-2-yl)acetamide” is a compound that contains a thiazole ring, which is a five-membered ring with one sulfur atom and one nitrogen atom . Thiazole compounds are known for their wide range of biological activities .
Synthesis Analysis
The synthesis of similar compounds involves the reaction of acetophenone or cyclohexanone with thiourea in the presence of iodine . The molecular structures of the synthesized derivatives were confirmed by their physicochemical properties and spectroanalytical data (NMR, IR, and elemental) .Molecular Structure Analysis
The molecular structure of “2-((4-chlorophenyl)thio)-N-(thiazol-2-yl)acetamide” and similar compounds has been confirmed by their physicochemical properties and spectroanalytical data (NMR, IR, and elemental) . The structure of a similar compound, namely 2-chloro-N-(4-phenyl-1,3-thiazol-2-yl)acetamide (II), has been reported .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of similar compounds have been reported . For example, the synthesis of N-(Benzo[d]thiazol-2-yl)-2-(phenylamino) benzamide analogs involves the mixture of compounds in dry dichloromethane, followed by the addition of N-phenylanthranilic acid .Physical And Chemical Properties Analysis
The physical and chemical properties of similar compounds have been analyzed using IR, 1H, 13C NMR, and mass spectral data . For example, the IR spectrum can reveal the presence of functional groups such as C–S–C, C–Cl, C–N, C–O-C, C=C, and N–H .Scientific Research Applications
- Thiazoles exhibit antitumor and cytotoxic properties. For instance, a study synthesized [6-(4-bromophenyl)imidazo[2,1-b]thiazol-3-yl]acetic acid arylidenehydrazides and found potent cytotoxic effects on prostate cancer cells .
- Novel thiazole derivatives have shown anti-tubercular potential. For example, 2-(3,4-dimethoxyphenyl)-3-(5-sulfanyl-1,3,4-thiadiazol-2-yl)-1,3-thiazolidin-4-one demonstrated good drug likeness and anti-Mycobacterium tuberculosis activity .
- Thiazoles are used in biological assays. The MTT assay, based on 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), assesses cell viability and drug sensitivity .
Antitumor and Cytotoxic Activity
Anti-Tubercular Activity
Biological Assays and Drug Sensitivity Testing
Mechanism of Action
Target of Action
The compound 2-[(4-chlorophenyl)sulfanyl]-N-(1,3-thiazol-2-yl)acetamide belongs to the class of thiazole derivatives . Thiazoles are known to have diverse biological activities and are found in many potent biologically active compounds . .
Mode of Action
The mode of action of thiazole derivatives can vary depending on the specific compound and its structure . Thiazole derivatives have been reported to exhibit antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic activities
Biochemical Pathways
The biochemical pathways affected by thiazole derivatives can be diverse, depending on the specific compound and its targets . Thiazole derivatives have been reported to block the biosynthesis of certain bacterial lipids and/or by additional mechanisms against various bacterial species . .
Result of Action
Thiazole derivatives have been reported to have various effects at the molecular and cellular level, including antimicrobial, antifungal, antiviral, and antitumor or cytotoxic activities . .
properties
IUPAC Name |
2-(4-chlorophenyl)sulfanyl-N-(1,3-thiazol-2-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9ClN2OS2/c12-8-1-3-9(4-2-8)17-7-10(15)14-11-13-5-6-16-11/h1-6H,7H2,(H,13,14,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YDTDNHNRPFYAEX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1SCC(=O)NC2=NC=CS2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9ClN2OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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